Cas no 2311864-28-3 (4-Methyl-5-(piperidin-4-yl)pyridin-2-aminedihydrochloride)

• Product Name: 4-Methyl-5-(piperidin-4-yl)pyridin-2-aminedihydrochloride
• CAS No: 2311864-28-3
• MF: C₁₁H₁₉Cl₂N₃
• MW: 264.194660425186
• CID: 5684827
• PubChem ID: 138675007
• Update Time: 2025-05-21

4-Methyl-5-(piperidin-4-yl)pyridin-2-aminedihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-(piperidin-4-yl)pyridin-2-amine dihydrochloride
• SCHEMBL21045940
• G73386
• 2311864-28-3
• DB-397193
• 4-methyl-5-(4-piperidinyl)-2-Pyridinamine dihydrochloride
• 4-Methyl-5-(piperidin-4-yl)pyridin-2-aminedihydrochloride

• Inchi： 1S/C11H17N3.2ClH/c1-8-6-11(12)14-7-10(8)9-2-4-13-5-3-9;;/h6-7,9,13H,2-5H2,1H3,(H2,12,14);2*1H
• InChI Key： YUXXBEYKCBZRRC-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C2C=NC(=CC=2C)N)CC1

Computed Properties

• Exact Mass: 263.0956030g/mol
• Monoisotopic Mass: 263.0956030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9Ų

Additional information on 4-Methyl-5-(piperidin-4-yl)pyridin-2-aminedihydrochloride

Research Briefing on 4-Methyl-5-(piperidin-4-yl)pyridin-2-amine Dihydrochloride (CAS: 2311864-28-3)

4-Methyl-5-(piperidin-4-yl)pyridin-2-amine dihydrochloride (CAS: 2311864-28-3) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This briefing synthesizes the latest research findings, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug design. Piperidine scaffolds are frequently employed in the development of central nervous system (CNS) drugs, owing to their ability to modulate neurotransmitter systems. Recent publications indicate that 4-Methyl-5-(piperidin-4-yl)pyridin-2-amine dihydrochloride exhibits promising binding affinities for specific receptor targets, making it a candidate for further investigation in neurological and psychiatric disorders.

A 2023 study published in the Journal of Medicinal Chemistry detailed the synthetic route for 4-Methyl-5-(piperidin-4-yl)pyridin-2-amine dihydrochloride, emphasizing its high yield and purity under optimized conditions. The researchers employed a multi-step synthesis involving a key cyclization reaction, followed by dihydrochloride salt formation. The study also reported preliminary in vitro assays, demonstrating the compound's moderate inhibitory activity against certain kinase enzymes, which are implicated in cancer and inflammatory diseases.

Further investigations into the pharmacological profile of this compound have revealed its potential as a modulator of G-protein-coupled receptors (GPCRs). GPCRs are a major target class in drug discovery, and the ability of 4-Methyl-5-(piperidin-4-yl)pyridin-2-amine dihydrochloride to interact with these receptors suggests its utility in developing treatments for conditions such as pain management, addiction, and mood disorders. Computational docking studies have provided insights into the binding modes, although in vivo validation remains to be conducted.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology tools. For instance, it has been used as a building block in the synthesis of fluorescent probes for imaging studies. These probes enable researchers to visualize and track biological processes in real-time, offering a deeper understanding of cellular mechanisms. The dihydrochloride salt form enhances the compound's solubility, making it particularly suitable for aqueous-based applications.

Despite these promising findings, challenges remain in the development of 4-Methyl-5-(piperidin-4-yl)pyridin-2-amine dihydrochloride as a drug candidate. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 4-Methyl-5-(piperidin-4-yl)pyridin-2-amine dihydrochloride (CAS: 2311864-28-3) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its synthetic accessibility, combined with its diverse pharmacological activities, positions it as a valuable tool for researchers. Continued exploration of its mechanisms and applications will likely yield significant advancements in the treatment of various diseases.